Cas no 56341-38-9 (6-methyl-2,3-dihydro-1H-indol-2-one)

• Product Name: 6-methyl-2,3-dihydro-1H-indol-2-one
• CAS No: 56341-38-9
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD08457972
• CID: 836101
• PubChem ID: 14956196
• Update Time: 2025-04-19

6-methyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Methylindolin-2-one
• 6-methyl-1,3-dihydroindol-2-one
• 6-METHYLOXINDOLE
• 6-Methyl-2-indolinone
• 6-methyl-2,3-dihydro-1H-indol-2-one
• 2H-Indol-2-one, 1,3-dihydro-6-methyl-
• 6-Methyl-1,3-dihydro-2H-indol-2-one
• 6-Methylindoline-2-one
• BFCDUCCWAPLDJQ-UHFFFAOYSA-N
• FCH861475
• SY020777
• ST2412450
• SCHEMBL278958
• 56341-38-9
• AC-29365
• SB66091
• DTXSID40566059
• GS-3879
• CS-W003519
• AKOS006288746
• Q-102619
• MFCD08457972

• MDL： MFCD08457972
• Inchi： 1S/C9H9NO/c1-6-2-3-7-5-9(11)10-8(7)4-6/h2-4H,5H2,1H3,(H,10,11)
• InChI Key： BFCDUCCWAPLDJQ-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC(C)=CC=2N1

Computed Properties

• Exact Mass: 147.06800
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.155
• Boiling Point: 315°C at 760 mmHg
• Flash Point: 181.1°C
• Refractive Index: 1.575
• PSA: 29.10000
• LogP: 1.62760

6-methyl-2,3-dihydro-1H-indol-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines